N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)naphthalene-2-sulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]naphthalene-2-sulfonamide
• InChI: InChI=1S/C24H29N3O2S/c1-26(2)24(21-11-13-23-20(15-21)9-6-14-27(23)3)17-25-30(28,29)22-12-10-18-7-4-5-8-19(18)16-22/h4-5,7-8,10-13,15-16,24-25H,6,9,14,17H2,1-3H3
• InChI Key: QREBSSMBZCFVPL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNS(=O)(=O)C3=CC4=CC=CC=C4C=C3)N(C)C
• Molecular Formula: C24H29N3O2S
• Molecular Weight: 423.6 g/mol

Description

N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)naphthalene-2-sulfonamide is a useful research compound. Its molecular formula is C24H29N3O2S and its molecular weight is 423.58. The purity is usually 95%.
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Scientific Research Applications

Fluorescent Sensors and Probes

Compounds with structural features similar to N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)naphthalene-2-sulfonamide have been used in the development of fluorescent sensors and probes. For instance, europium(III) complexes with naphthalene sulfonamide derivatives have been designed as fluorescent pH probes, demonstrating high sensitivity in monitoring pH changes in neutral aqueous solutions. These compounds, with their unique luminescence properties, have applications in biological imaging and environmental monitoring (Zhang et al., 2011).

Binding Studies

Naphthalenesulfonamide derivatives have also been explored in binding studies, such as investigating their interaction with proteins. One study utilized a fluorescent probe based on a naphthalenesulfonamide derivative to measure the binding of p-hydroxybenzoic acid esters to bovine serum albumin, highlighting the compound's utility in understanding protein-ligand interactions (Jun et al., 1971).

Synthetic Applications

The structural framework of this compound is conducive to synthetic chemistry applications, such as the synthesis of complex organic molecules. For example, compounds containing the tetrahydroisoquinoline motif have been synthesized for their potential applications in medicinal chemistry, serving as key intermediates in the development of new therapeutic agents (Bunce et al., 2012).

Molecular Imaging

Related compounds have been investigated for their applications in molecular imaging. For instance, the synthesis of radiolabeled analogs of naphthalenesulfonamide derivatives for use in positron emission tomography (PET) studies demonstrates the potential of these compounds in diagnostic imaging and the monitoring of disease progression (Basuli et al., 2012).